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Compound of Interest

Compound Name: Triallate

Cat. No.: B1683234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triallate is a selective, pre-emergence thiocarbamate herbicide used primarily to control wild

oats and other grass weeds in various field crops.[1][2][3] First registered in 1961, it operates

by inhibiting the growth of weed seeds during germination.[2][3] This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, mechanism of

action, analytical methodologies, and environmental fate.

Chemical Identity and Structure
Triallate is chemically identified as S-(2,3,3-trichloroprop-2-enyl) N,N-di(propan-2-

yl)carbamothioate. It belongs to the thiocarbamate class of chemicals and is characterized by a

tertiary amine structure. Key identifiers are summarized in the table below.
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Identifier Value Source

IUPAC Name

S-(2,3,3-trichloroprop-2-enyl)

N,N-di(propan-2-

yl)carbamothioate

CAS Number 2303-17-5

Molecular Formula C₁₀H₁₆Cl₃NOS

Molecular Weight 304.66 g/mol

Canonical SMILES
CC(C)N(C(C)C)C(=O)SCC(=C

(Cl)Cl)Cl

InChI Key
MWBPRDONLNQCFV-

UHFFFAOYSA-N

graph Triallate_Structure {

layout=neato;

node [shape=plaintext, fontname="Helvetica", fontsize=12];

edge [fontname="Helvetica", fontsize=10];

// Define atom nodes

N [label="N", fontcolor="#202124"];

C1 [label="C", fontcolor="#202124"];

C2 [label="C", fontcolor="#202124"];

C3 [label="C", fontcolor="#202124"];

C4 [label="CH", fontcolor="#202124"];

C5 [label="CH₃", fontcolor="#202124"];

C6 [label="CH₃", fontcolor="#202124"];

C7 [label="CH", fontcolor="#202124"];

C8 [label="CH₃", fontcolor="#202124"];

C9 [label="CH₃", fontcolor="#202124"];

O [label="O", fontcolor="#202124"];

S [label="S", fontcolor="#202124"];

C10 [label="CH₂", fontcolor="#202124"];
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C11 [label="C", fontcolor="#202124"];

Cl1 [label="Cl", fontcolor="#202124"];

C12 [label="C", fontcolor="#202124"];

Cl2 [label="Cl", fontcolor="#202124"];

Cl3 [label="Cl", fontcolor="#202124"];

// Define positions (adjust as needed for best layout)

N [pos="0,0!"];

C1 [pos="-0.5,-1!"];

O [pos="-1,-1.5!"];

S [pos="0.5,-1.5!"];

C4 [pos="-1,0.75!"];

C5 [pos="-1.75,0.3!"];

C6 [pos="-1.25,1.75!"];

C7 [pos="1,0.75!"];

C8 [pos="1.75,0.3!"];

C9 [pos="1.25,1.75!"];

C10 [pos="1.5,-2.25!"];

C11 [pos="2.5,-2.25!"];

Cl1 [pos="3.25,-1.5!"];

C12 [pos="3,-3.25!"];

Cl2 [pos="2.5,-4!"];

Cl3 [pos="4,-3.25!"];

// Define bonds

N -- C1;

C1 -- O [style=double];

C1 -- S;

N -- C4;

C4 -- C5;

C4 -- C6;

N -- C7;

C7 -- C8;
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C7 -- C9;

S -- C10;

C10 -- C11;

C11 -- Cl1;

C11 -- C12 [style=double];

C12 -- Cl2;

C12 -- Cl3;

}

Caption: 2D Chemical Structure of Triallate.

Physicochemical Properties
Triallate is a colorless crystalline solid or an oily amber liquid, depending on the temperature

and purity. It is practically insoluble in water but readily soluble in most common organic

solvents. A summary of its key physical and chemical properties is presented below.
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Property Value Temperature (°C) Source

Physical State
Colorless crystals or

oily amber liquid
Ambient

Melting Point 29 - 30 °C N/A

Boiling Point 117 °C at 0.3 mmHg N/A

Vapor Pressure
1.2 x 10⁻⁴ mmHg (16

mPa)
25

Water Solubility 4 mg/L 25

Solubility in Organic

Solvents

Readily soluble in

acetone, ether,

ethanol, heptane,

benzene, and ethyl

acetate

N/A

Density 1.273 g/cm³ 25

Log Kow (Octanol-

Water Partition

Coefficient)

4.6 25

Mechanism of Action
Triallate is classified as a Group 15 (formerly Group J/N) herbicide. Its primary mode of action

is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. This disruption prevents the

formation of essential lipids and waxes required for cell membrane integrity and cuticle

development in emerging seedlings. The phytotoxic action occurs as susceptible weed shoots

absorb the herbicide vapor from the soil. This leads to a failure of the seedling to emerge from

the soil or to stunted, abnormal growth shortly after emergence.
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Caption: Simplified signaling pathway of Triallate's herbicidal action.

Experimental Protocols: Analytical Methods
The quantification of Triallate in environmental matrices such as soil and water is critical for

regulatory monitoring and environmental fate studies. The primary analytical techniques

employed are gas chromatography (GC) and liquid chromatography-tandem mass

spectrometry (LC/MS/MS).

Sample Preparation and Extraction (Soil)
A common method for determining Triallate in soil involves solvent extraction followed by

analysis.

Extraction: A soil sample is mixed with an extraction solvent, typically acetonitrile or a similar

organic solvent.

Homogenization: The mixture is shaken or sonicated to ensure efficient transfer of Triallate
from the soil matrix into the solvent.

Centrifugation: The sample is centrifuged at high speed (e.g., 13,000 rpm) to separate the

solid soil particles from the liquid supernatant containing the analyte.

Filtration/Cleanup: The supernatant is transferred and may undergo further cleanup using

solid-phase extraction (SPE) if necessary to remove interfering compounds.
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Analysis: The final extract is transferred to an HPLC vial for analysis by LC/MS/MS.

Instrumental Analysis (LC/MS/MS)
Liquid chromatography coupled with tandem mass spectrometry provides high sensitivity and

selectivity for the detection of Triallate.

Chromatographic Separation: The sample extract is injected into an HPLC system. A

reverse-phase C18 column (e.g., 2.1 x 50 mm, 2.5-µm) is commonly used to separate

Triallate from other components in the extract. A mobile phase gradient consisting of water

and acetonitrile, both with 0.1% formic acid, is employed.

Mass Spectrometric Detection: The eluent from the HPLC is directed to a mass

spectrometer, often a triple quadrupole instrument, with an electrospray ionization (ESI)

source operating in positive ion mode.

Quantification: Detection is achieved using Multiple Reaction Monitoring (MRM), where

specific precursor-to-product ion transitions are monitored. For Triallate, a common

transition for quantification is m/z 304.1 → 86.1, with a confirmatory transition of m/z 304.1

→ 142.8. The Limit of Quantification (LOQ) in soil and water has been reported as 50.0

µg/kg and 0.100 µg/L, respectively.
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Sample Preparation

Instrumental Analysis (LC/MS/MS)
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2. Solvent Addition (e.g., Acetonitrile)
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4. Centrifugation / Separation

5. Supernatant Transfer to Vial

6. Injection into HPLC

Sample Injection

7. Chromatographic Separation (C18 Column)

8. Ionization (ESI+)

9. Mass Spectrometry (MRM Detection)
m/z 304.1 → 86.1

10. Data Acquisition & Quantification
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Caption: General experimental workflow for Triallate analysis in soil.
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Environmental Fate and Properties
The environmental behavior of Triallate is influenced by its moderate persistence and strong

adsorption to soil particles.

Environmental Property Value / Observation Source

Soil Half-Life
Average of 82 days in field

conditions.

Soil Adsorption Coefficient

(Koc)

~2400; indicates strong

adsorption to soil, especially

clay and loam.

Hydrolysis

Relatively stable; at pH 4, 7,

and 8, ~85-90% remained after

24 weeks.

Photolysis

Stable to ultraviolet

degradation in water; some

loss observed on soil surfaces

exposed to sunlight.

Biodegradation

Considered an important fate

process in soil, primarily by

microbial action.

Volatilization

An important dissipation

pathway, especially from moist

soil surfaces if not

incorporated.

Bioconcentration Factor (BCF)

Estimated at 500, suggesting a

moderate potential for

bioconcentration in aquatic

organisms.

Triallate's strong adsorption to soil organic matter and clay particles limits its potential for

leaching into groundwater, despite its persistence. However, volatilization from the soil surface

can be a significant route of dissipation, particularly at higher temperatures and soil moisture
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levels, necessitating its incorporation into the soil after application. The compound is stable to

hydrolysis but is degraded by soil microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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